Cas no 1378468-20-2 (1-chloro-5-methoxypentan-2-one)

• Product Name: 1-chloro-5-methoxypentan-2-one
• CAS No: 1378468-20-2
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 5863653
• PubChem ID: 58035910
• Update Time: 2025-10-29

1-chloro-5-methoxypentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5-methoxypentan-2-one
• 2-Pentanone, 1-chloro-5-methoxy-
• 1378468-20-2
• EN300-7110859
• SCHEMBL22234899

• Inchi： 1S/C6H11ClO2/c1-9-4-2-3-6(8)5-7/h2-5H2,1H3
• InChI Key： WTFZHKLNVYRRDT-UHFFFAOYSA-N
• SMILES： C(Cl)C(=O)CCCOC

Computed Properties

• Exact Mass: 150.0447573g/mol
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 204.8±20.0 °C(Predicted)

Additional information on 1-chloro-5-methoxypentan-2-one

Comprehensive Overview of 1-Chloro-5-methoxypentan-2-one (CAS No. 1378468-20-2): Properties, Applications, and Industry Insights

1-Chloro-5-methoxypentan-2-one (CAS No. 1378468-20-2) is a specialized organic compound gaining traction in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloro substituent and methoxy functional group, enables versatile reactivity in nucleophilic substitution and condensation reactions. Researchers increasingly focus on this ketone derivative for its potential in constructing complex heterocycles, a topic frequently queried in AI-driven chemical databases and academic forums.

The compound’s physicochemical properties—including a molecular weight of 150.61 g/mol and moderate polarity—make it soluble in common organic solvents like ethyl acetate and dichloromethane, a detail often searched by synthetic chemists optimizing reaction conditions. Recent studies highlight its role in green chemistry applications, aligning with the industry’s shift toward sustainable methodologies. This aligns with trending searches such as "eco-friendly ketone derivatives" and "biodegradable synthetic intermediates."

In pharmaceutical contexts, 1-Chloro-5-methoxypentan-2-one serves as a precursor for chiral building blocks, a hot topic in drug development forums. Its ability to undergo asymmetric reduction or Grignard reactions (a frequently asked technique in AI chemistry assistants) allows access to enantiomerically pure alcohols. Patent analyses reveal its utility in antiviral and anti-inflammatory agent synthesis, though exact applications remain proprietary—underscoring its commercial value.

From a safety perspective, standard laboratory precautions (gloves, ventilation) suffice for handling, as reflected in SEO-optimized safety data sheet queries. The compound’s stability under inert atmospheres and recommended storage at 2–8°C are critical details for supply chain professionals, a niche yet growing search segment. Analytical methods like GC-MS and HPLC (commonly searched techniques) are employed for purity verification, typically exceeding 97% in commercial batches.

Market intelligence indicates rising demand for 1378468-20-2 in Asia-Pacific research hubs, driven by increased outsourcing of chemical synthesis. This correlates with search trends for "bulk specialty ketones suppliers" and "custom organics manufacturing." Regulatory compliance with REACH and FDA guidelines (high-volume regulatory keywords) further enhances its adoption in regulated industries.

Future research directions may explore its electrochemical properties—a subject gaining momentum in materials science circles. The compound’s α-halogenated ketone moiety shows promise in polymer initiator systems, addressing searches for "novel polymerization catalysts." As synthetic methodologies evolve, 1-Chloro-5-methoxypentan-2-one exemplifies how niche intermediates can bridge academic innovation and industrial scalability.